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Compound of Interest

Compound Name:
1,2-Dioleoyl-3-myristoyl-rac-

glycerol

Cat. No.: B3026073 Get Quote

Technical Guide: 1,2-Dioleoyl-3-myristoyl-rac-
glycerol
This document provides essential physicochemical data and a structural overview of 1,2-
Dioleoyl-3-myristoyl-rac-glycerol, a triacylglycerol of interest in lipidomic research.

Physicochemical Properties
The fundamental molecular properties of 1,2-Dioleoyl-3-myristoyl-rac-glycerol are

summarized below. These values are critical for experimental design, analytical method

development, and computational modeling.

Property Value Source

Molecular Formula C₅₃H₉₈O₆ PubChem[1]

Molecular Weight 831.34 g/mol
MedchemExpress.com[2],

PubChem[1]

Synonyms
1,2-Olein-3-myristin;

TG(18:1/18:1/14:0)
MedchemExpress.com[2]

Determination of Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b3026073?utm_src=pdf-interest
https://www.benchchem.com/product/b3026073?utm_src=pdf-body
https://www.benchchem.com/product/b3026073?utm_src=pdf-body
https://www.benchchem.com/product/b3026073?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dioleoyl-3-myristoyl-sn-glycerol
https://www.medchemexpress.com/1-2-dioleoyl-3-myristoyl-rac-glycerol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dioleoyl-3-myristoyl-sn-glycerol
https://www.medchemexpress.com/1-2-dioleoyl-3-myristoyl-rac-glycerol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular weight and formula of complex lipids such as 1,2-Dioleoyl-3-myristoyl-rac-
glycerol are determined through standard, high-precision analytical techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound. High-resolution mass spectrometry (HRMS) provides a highly accurate mass

measurement, which can be used to confirm the elemental composition and thus the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the precise molecular structure, confirming the identity and position of the fatty acid chains

on the glycerol backbone.

Chromatographic Analysis: Techniques such as Gas Chromatography (GC) and High-

Performance Liquid Chromatography (HPLC) are used to purify the compound and, when

coupled with a mass spectrometer (e.g., GC-MS or LC-MS), confirm its identity and purity.

Molecular Structure and Composition
1,2-Dioleoyl-3-myristoyl-rac-glycerol is a triacylglycerol, a class of lipids composed of a

central glycerol backbone esterified with three fatty acids. In this specific molecule, the sn-1

and sn-2 positions are occupied by oleic acid, an 18-carbon monounsaturated fatty acid (18:1),

while the sn-3 position is occupied by myristic acid, a 14-carbon saturated fatty acid (14:0)[3].
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Caption: Logical diagram of molecular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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